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Compound of Interest

Compound Name: 3-Methoxy-N-methylaniline

Cat. No.: B077206

A comprehensive review of existing scientific literature reveals a significant scarcity of in-depth
technical data on N-methyl-m-anisidine (also known as 3-methoxy-N-methylaniline). While
basic chemical and physical properties are documented, detailed experimental protocols,
guantitative biological data, and its involvement in specific signaling pathways are not readily
available in published scientific research. This report summarizes the available information and
highlights the current knowledge gaps regarding this compound.

Chemical and Physical Properties

N-methyl-m-anisidine is an organic compound with the chemical formula C8BH11NO. It is a
derivative of anisidine, characterized by a methyl group and a methoxy group attached to the
aniline structure at the meta position.
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Property Value Source
Molecular Formula C8H11NO
Molar Mass 137.18 g/mol
CAS Number 14318-66-2
Appearance Colorless to light yellow solid
Boiling Point 239-240 °C
Density 1.049 g/mL at 25 °C
Refractive Index n20/D 1.5690
Synthesis

Detailed, step-by-step experimental protocols for the synthesis of N-methyl-m-anisidine are not
explicitly described in the reviewed literature. However, general synthetic routes for related
compounds suggest potential pathways.

One common method for the N-methylation of anilines is reductive amination. This would likely
involve the reaction of m-anisidine with formaldehyde in the presence of a reducing agent. A
patent for the synthesis of the isomeric N-methyl-4-methoxyaniline (N-methyl-p-anisidine)
describes a process using p-aminoanisole, paraformaldehyde, and a Raney nickel catalyst
under a hydrogen atmosphere. A similar approach could theoretically be adapted for the
synthesis of N-methyl-m-anisidine from m-anisidine.

Another potential route is the direct N-methylation of m-anisidine using a methylating agent
such as dimethyl sulfate or methyl iodide. However, a specific protocol for N-methyl-m-anisidine
using this method was not found.

The synthesis of the precursor, m-anisidine, is well-documented and typically involves the
reduction of m-nitroanisole.

Logical Workflow for a Potential Synthesis Route
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Caption: Potential reductive amination route to N-methyl-m-anisidine.

Biological and Pharmacological Activity

The reviewed scientific literature is devoid of any specific quantitative data on the biological or
pharmacological activity of N-methyl-m-anisidine. There are no published studies detailing its
mechanism of action, its effects on any signaling pathways, or its potential therapeutic
applications. The parent compound, m-anisidine, is noted for its use in the synthesis of dyes
and as a corrosion inhibitor, but this information does not extend to its N-methylated derivative.

Conclusion

Despite a thorough literature search, there is a significant lack of detailed scientific information
on N-methyl-m-anisidine. While basic physicochemical properties are known, the core
requirements for an in-depth technical guide—including quantitative biological data, detailed
experimental protocols, and elucidated signaling pathways—are absent from the current body
of scientific literature. This highlights a substantial gap in the understanding of this particular
chemical entity. Further research would be necessary to establish its synthesis, biological
activity, and potential applications for researchers, scientists, and drug development
professionals.
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 To cite this document: BenchChem. [N-methyl-m-anisidine: A Review of Available Scientific
Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077206#literature-review-on-n-methyl-m-anisidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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